Cas no 879329-74-5 (1H-Pyrrole-3-carboxylic acid, 1-(3-carboxyphenyl)-2-methyl-5-phenyl-,3-ethyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 1-(3-carboxyphenyl)-2-methyl-5-phenyl-,3-ethyl ester
• CAS No: 879329-74-5
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• MDL: MFCD14282096
• CID: 1918890
• Update Time: 2025-07-09

1H-Pyrrole-3-carboxylic acid, 1-(3-carboxyphenyl)-2-methyl-5-phenyl-,3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-(3-carboxyphenyl)-2-methyl-5-phenyl-,3-ethyl ester
• 3-[3-(Ethoxycarbonyl)-2-methyl-5-phenyl-1H-pyrrol-1-yl]benzoic acid
• 1H-Pyrrole-3-carboxylic acid, 1-(3-carboxyphenyl)-2-methyl-5-phenyl-, 3-ethyl ester

• MDL： MFCD14282096
• Inchi： 1S/C21H19NO4/c1-3-26-21(25)18-13-19(15-8-5-4-6-9-15)22(14(18)2)17-11-7-10-16(12-17)20(23)24/h4-13H,3H2,1-2H3,(H,23,24)
• InChI Key： JPTFIFAVPKDTTJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(O)=O)=C2)C(C2=CC=CC=C2)=CC(C(OCC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1H-Pyrrole-3-carboxylic acid, 1-(3-carboxyphenyl)-2-methyl-5-phenyl-,3-ethyl ester

Recent Advances in the Study of 1H-Pyrrole-3-carboxylic Acid Derivative (879329-74-5)

The compound 1H-Pyrrole-3-carboxylic acid, 1-(3-carboxyphenyl)-2-methyl-5-phenyl-,3-ethyl ester (CAS: 879329-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole-carboxylic acid scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of this compound. Researchers found that it effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. The study demonstrated that the compound reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo, suggesting its potential as a novel anti-inflammatory agent. The ethyl ester moiety was found to enhance the compound's bioavailability, making it a promising candidate for further development.

In the context of anticancer research, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's ability to induce apoptosis in cancer cells. The study revealed that 1H-Pyrrole-3-carboxylic acid derivative selectively targets cancer cells by disrupting mitochondrial membrane potential and activating caspase-3. The presence of the 3-carboxyphenyl group was identified as critical for its selective cytotoxicity, providing insights for the design of more potent analogs.

Another significant advancement was reported in a 2024 study published in ACS Chemical Biology, which explored the antimicrobial activity of this compound. The research demonstrated its efficacy against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The compound's mechanism involves inhibition of bacterial cell wall synthesis, similar to β-lactam antibiotics, but with a distinct binding site that may circumvent existing resistance mechanisms.

From a synthetic chemistry perspective, recent efforts have focused on improving the yield and scalability of the compound's production. A 2023 publication in Organic Process Research & Development outlined a novel catalytic method for the esterification step, reducing the reliance on hazardous reagents and improving overall efficiency. This advancement is crucial for facilitating future preclinical and clinical studies.

In conclusion, the growing body of research on 1H-Pyrrole-3-carboxylic acid, 1-(3-carboxyphenyl)-2-methyl-5-phenyl-,3-ethyl ester (879329-74-5) underscores its multifaceted therapeutic potential. While significant progress has been made in understanding its biological activities and optimizing its synthesis, further studies are needed to fully explore its clinical applications and safety profile. The compound represents an exciting area of research in the development of novel therapeutic agents.